Cas no 682-85-9 (Formamide, N-(2-hydroxy-1,1-dimethylethyl)-)

• Product Name: Formamide, N-(2-hydroxy-1,1-dimethylethyl)-
• CAS No: 682-85-9
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 393424
• PubChem ID: 428338
• Update Time: 2025-10-21

Formamide, N-(2-hydroxy-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-(2-hydroxy-1,1-dimethylethyl)-
• N-(1-hydroxy-2-methylpropan-2-yl)formamide
• DTXSID40330257
• AKOS011419616
• 682-85-9
• SCHEMBL771952
• F75139

• Inchi： 1S/C5H11NO2/c1-5(2,3-7)6-4-8/h4,7H,3H2,1-2H3,(H,6,8)
• InChI Key： DLFOIXQOODRPPX-UHFFFAOYSA-N
• SMILES： OCC(C)(C)NC=O

Computed Properties

• Exact Mass: 117.079
• Monoisotopic Mass: 117.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on Formamide, N-(2-hydroxy-1,1-dimethylethyl)-

Comprehensive Overview of Formamide, N-(2-hydroxy-1,1-dimethylethyl)- (CAS No. 682-85-9): Properties, Applications, and Industry Trends

Formamide, N-(2-hydroxy-1,1-dimethylethyl)-, identified by its CAS No. 682-85-9, is a specialized organic compound gaining attention in industrial and research applications. This derivative of formamide features a unique hydroxyl-functionalized tertiary butyl group, which enhances its solubility and reactivity in various chemical processes. Its molecular structure (C₅H₁₁NO₂) combines polar and non-polar regions, making it valuable for formulations requiring controlled hydrophilicity.

In recent years, the demand for N-(2-hydroxy-1,1-dimethylethyl)formamide has surged due to its role as an intermediate in synthesizing high-performance polymers and agrochemicals. Researchers highlight its utility in green chemistry initiatives, aligning with global trends toward sustainable manufacturing. A 2023 study published in the Journal of Applied Polymer Science emphasized its efficacy as a crosslinking agent in biodegradable hydrogels—a hotspot for biomedical and environmental applications.

The compound’s hydroxyl group enables hydrogen bonding, a property leveraged in adhesive formulations and coatings. Industry reports indicate growing adoption in electronics, where it assists in producing flexible printed circuits. Users frequently search for "682-85-9 solubility" and "N-(2-hydroxy-1,1-dimethylethyl)formamide safety data," reflecting concerns about handling and compatibility. Notably, its LD₅₀ values and biodegradability profile are extensively documented in regulatory databases like REACH.

Innovations in catalysis have further expanded its applications. For instance, CAS 682-85-9 serves as a ligand precursor in asymmetric synthesis, addressing the pharmaceutical industry’s need for chiral intermediates. This aligns with frequent search queries such as "formamide derivatives in drug development." Additionally, its low volatility compared to traditional amides reduces workplace exposure risks—a key consideration in OSHA-compliant facilities.

From an SEO perspective, content targeting "buy N-(2-hydroxy-1,1-dimethylethyl)formamide" or "682-85-9 technical specifications" should emphasize purity grades (e.g., ≥98%) and packaging options. Analytical methods like GC-MS and HPLC for quality control are also trending topics. As industries prioritize eco-friendly alternatives, this compound’s role in water-based systems positions it favorably for future market growth.